Cas no 691857-19-9 (2-Bromo-4-isopropoxyphenol)

2-Bromo-4-isopropoxyphenol structure
2-Bromo-4-isopropoxyphenol structure
Product Name:2-Bromo-4-isopropoxyphenol
CAS No:691857-19-9
MF:C9H11BrO2
MW:231.086442232132
CID:2799219
PubChem ID:68681262
Update Time:2025-04-21

2-Bromo-4-isopropoxyphenol Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL3537796
    • 691857-19-9
    • 2-BROMO-4-ISOPROPOXYPHENOL
    • MB23095
    • 2-Bromo-4-isopropoxyphenol
    • Inchi: 1S/C9H11BrO2/c1-6(2)12-7-3-4-9(11)8(10)5-7/h3-6,11H,1-2H3
    • InChI Key: IKEBCTPZFZQNCI-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)OC(C)C)O

Computed Properties

  • Exact Mass: 229.99424Da
  • Monoisotopic Mass: 229.99424Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.5Ų

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